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Compound of Interest

Compound Name: 4-Amino hexanoic acid

Cat. No.: B10776964 Get Quote

For researchers and professionals in the scientific community, the proper disposal of chemical

reagents is a critical component of laboratory safety and environmental responsibility. This

guide provides a comprehensive overview of the recommended procedures for the safe

disposal of 4-aminohexanoic acid (also known as 6-aminocaproic acid), ensuring compliance

and minimizing risk.

Immediate Safety and Disposal Protocols
The primary directive for the disposal of 4-aminohexanoic acid is to adhere strictly to national

and local regulations. Waste materials should not be mixed with other chemical waste and

should remain in their original containers whenever possible.

Step-by-Step Disposal Procedure:

Consult Regulations: Before initiating disposal, consult with your institution's environmental

health and safety (EHS) department and review all applicable federal, state, and local waste

disposal regulations.

Container Management:

For residual amounts of the chemical, leave it in its original, properly labeled container.

Uncleaned or empty containers should be treated as if they still hold the product and

disposed of accordingly.
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Waste Collection:

Collect the waste material in a suitable, labeled container for disposal.

Avoid generating dust during handling and cleanup.[1]

Approved Disposal Facility: Arrange for the disposal of the contents and the container at an

approved waste disposal plant.[2][3]

Spill Management:

In the event of a spill, cover drains to prevent the material from entering the sewage

system.[4]

Collect, bind, and pump off spills for proper disposal. Clean the affected area thoroughly.

Avoid Contamination: Do not allow the product to enter drains or contaminate surface or

groundwater.[4][5] It is classified as slightly hazardous to water (Water hazard class 1).[4]

Hazard Profile and Quantitative Data
While specific quantitative limits for disposal are not defined in the provided safety data sheets,

understanding the material's hazard profile is essential for safe handling. The following table

summarizes key toxicity and physical-chemical data.

Parameter Value Species Method/Source

Acute Oral Toxicity

(LD50)
3,400 mg/kg Rat Not specified

Partition Coefficient

(log Pow)
-3.32 (at 20°C) Not applicable

OECD Test Guideline

107

Melting Point
207 - 209 °C

(decomposes)
Not applicable Not specified

This data is provided for informational purposes to aid in risk assessment during handling and

disposal.
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Experimental Protocols
The safety data sheets for 4-aminohexanoic acid do not cite specific experimental protocols for

disposal. The disposal procedures are dictated by regulatory frameworks rather than

laboratory-based experimental results. The provided data, such as the partition coefficient, is

determined using standardized methods like the OECD Test Guideline 107 to assess the

environmental fate and potential for bioaccumulation of the substance. Bioaccumulation is not

expected for 4-aminohexanoic acid.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-

aminohexanoic acid in a laboratory setting.
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Start: 4-Aminohexanoic Acid for Disposal

Consult Institutional and Local Regulations

Assess Waste Material

Is it a small residue in original container?

Is it a spill?

No

Leave in Original Container.
Label appropriately.

Yes

Is it bulk waste?

No

Contain Spill.
Cover drains.

Collect and bind material.

Yes

Collect in a suitable,
labeled container.

Yes

Dispose of Container at an
Approved Waste Disposal Plant

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for 4-aminohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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